Cas no 1897929-69-9 (5-[1-(1-Aminoethyl)cyclopropyl]-4-bromo-2-methoxyphenol)

• Product Name: 5-[1-(1-Aminoethyl)cyclopropyl]-4-bromo-2-methoxyphenol
• CAS No: 1897929-69-9
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 5997053
• PubChem ID: 117460791
• Update Time: 2025-11-01

5-[1-(1-Aminoethyl)cyclopropyl]-4-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 1897929-69-9
• 5-[1-(1-aminoethyl)cyclopropyl]-4-bromo-2-methoxyphenol
• EN300-1934073
• 5-[1-(1-Aminoethyl)cyclopropyl]-4-bromo-2-methoxyphenol

• Inchi： 1S/C12H16BrNO2/c1-7(14)12(3-4-12)8-5-10(15)11(16-2)6-9(8)13/h5-7,15H,3-4,14H2,1-2H3
• InChI Key： FGPUZNCDFZXDGE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1(C(C)N)CC1)O)OC

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 5-[1-(1-Aminoethyl)cyclopropyl]-4-bromo-2-methoxyphenol

Comprehensive Overview of 5-[1-(1-Aminoethyl)cyclopropyl]-4-bromo-2-methoxyphenol (CAS No. 1897929-69-9)

The compound 5-[1-(1-Aminoethyl)cyclopropyl]-4-bromo-2-methoxyphenol (CAS No. 1897929-69-9) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its complex architecture, featuring a cyclopropyl ring, bromo substitution, and methoxy functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

One of the most searched questions about this compound revolves around its synthetic routes and reactivity. The presence of both an aminoethyl group and a phenolic hydroxyl moiety allows for diverse chemical modifications, making it a valuable building block in medicinal chemistry. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in the post-pandemic era.

From an SEO perspective, terms like "5-[1-(1-Aminoethyl)cyclopropyl]-4-bromo-2-methoxyphenol supplier" and "CAS 1897929-69-9 price" are frequently queried, reflecting commercial interest. However, the compound's mechanistic studies and structure-activity relationships (SAR) dominate academic discussions. Its cyclopropyl motif, known to enhance metabolic stability, is a hotspot in drug design, addressing challenges like drug resistance and bioavailability.

Environmental and green chemistry considerations are also trending topics. Researchers are exploring eco-friendly synthesis methods for 5-[1-(1-Aminoethyl)cyclopropyl]-4-bromo-2-methoxyphenol, minimizing hazardous byproducts. This aligns with the broader shift toward sustainable pharmaceuticals, a priority for regulatory bodies and industry leaders.

In analytical chemistry, advanced techniques like HPLC and LC-MS are employed to characterize this compound, ensuring purity for research applications. The bromo substituent facilitates tracking via spectroscopic methods, while the methoxy group influences its solubility profile—a critical factor in formulation development.

Looking ahead, the integration of AI-driven drug discovery tools could accelerate the exploration of CAS 1897929-69-9 derivatives. Virtual screening and molecular docking studies may unlock new therapeutic potentials, addressing unmet medical needs in oncology and infectious diseases. As the scientific community continues to decode its properties, this compound remains a promising candidate for next-generation innovations.